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Compound of Interest

Compound Name: N-Boc-2-pyrroleboronic acid

Cat. No.: B015740 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of reagents is paramount. N-Boc-2-pyrroleboronic acid is a

key organic synthesis intermediate, notably utilized in Suzuki coupling reactions for the

formation of carbon-carbon bonds. This document provides core technical data on its molecular

formula and weight.

Physicochemical Data
The fundamental quantitative properties of N-Boc-2-pyrroleboronic acid are summarized

below. This data is essential for stoichiometric calculations in reaction planning and for the

characterization of synthesized compounds.

Property Value

Molecular Formula C₉H₁₄BNO₄[1][2][3]

Molecular Weight 211.02 g/mol [2][4][5]

Monoisotopic Mass 211.1015881 Da[6]

Methodology for Determination
The molecular weight and formula of a compound like N-Boc-2-pyrroleboronic acid are

determined through standard, validated analytical chemistry techniques.
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Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

precise monoisotopic mass of the molecule. From this exact mass, the elemental

composition and thus the molecular formula can be unequivocally established.

Elemental Analysis: This technique provides the percentage composition of the constituent

elements (Carbon, Hydrogen, Nitrogen). The empirical formula is derived from these

percentages, and in conjunction with mass spectrometry data, the molecular formula is

confirmed.

Due to the standardized and universally accepted nature of these analytical methods, detailed

experimental protocols are not provided in this context but can be found in standard analytical

chemistry literature.

Structural and Compositional Relationship
The following diagram illustrates the logical hierarchy from the compound's name to its

elemental composition and resulting molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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